Cas no 1537955-08-0 (3-fluoro-N-(furan-2-yl)methyl-5-methylaniline)

• Product Name: 3-fluoro-N-(furan-2-yl)methyl-5-methylaniline
• CAS No: 1537955-08-0
• MF: C₁₂H₁₂FNO
• MW: 205.228186607361
• CID: 5219695
• PubChem ID: 75356141
• Update Time: 2025-06-08

3-fluoro-N-(furan-2-yl)methyl-5-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, N-(3-fluoro-5-methylphenyl)-
• 3-fluoro-N-(furan-2-yl)methyl-5-methylaniline

• Inchi： 1S/C12H12FNO/c1-9-5-10(13)7-11(6-9)14-8-12-3-2-4-15-12/h2-7,14H,8H2,1H3
• InChI Key： GZLIMXDAEOKQDG-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC1=CC(C)=CC(F)=C1

Additional information on 3-fluoro-N-(furan-2-yl)methyl-5-methylaniline

Comprehensive Overview of 3-fluoro-N-(furan-2-yl)methyl-5-methylaniline (CAS No. 1537955-08-0): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, 3-fluoro-N-(furan-2-yl)methyl-5-methylaniline (CAS No. 1537955-08-0) has emerged as a compound of significant interest. This fluorinated aniline derivative, characterized by its unique furan-2-ylmethyl substituent, is gaining attention for its potential applications in drug discovery, agrochemicals, and material science. With the increasing demand for fluorinated aromatic compounds in modern synthesis, this molecule stands out due to its structural versatility and reactivity.

The compound's molecular structure combines a fluoro-substituted aniline core with a furan heterocycle, creating a hybrid architecture that offers multiple sites for further functionalization. Researchers are particularly interested in how the electron-withdrawing fluorine atom at the 3-position influences the compound's electronic properties and reactivity patterns. Recent studies have shown that such fluorinated building blocks can significantly enhance the bioavailability and metabolic stability of potential drug candidates, making 1537955-08-0 a valuable intermediate in medicinal chemistry programs.

From a synthetic chemistry perspective, 3-fluoro-N-(furan-2-yl)methyl-5-methylaniline presents interesting challenges and opportunities. The presence of both furan and aniline moieties allows for diverse transformation pathways, including electrophilic aromatic substitution, reductive amination, and metal-catalyzed cross-coupling reactions. Many pharmaceutical researchers are investigating its use as a precursor for biologically active molecules, especially in the development of kinase inhibitors and GPCR modulators. The compound's lipophilicity parameters and hydrogen bonding capacity make it particularly attractive for CNS-targeted drug design.

In material science applications, the furan-aniline hybrid structure of CAS No. 1537955-08-0 shows promise for developing novel conducting polymers and organic electronic materials. The furan ring's electron-rich nature combined with the aniline's redox activity creates interesting electronic properties that could be exploited in organic semiconductors or electrochromic devices. Recent patent literature suggests growing interest in using such fluorinated aniline derivatives as monomers for specialty polymers with enhanced thermal stability and processability.

The analytical characterization of 3-fluoro-N-(furan-2-yl)methyl-5-methylaniline typically involves advanced techniques including NMR spectroscopy (particularly ¹⁹F NMR for the fluorine moiety), mass spectrometry, and HPLC purity analysis. The fluorine atom's strong NMR signal provides a convenient handle for reaction monitoring, while the furan protons give distinctive patterns in the aromatic region. These analytical features make the compound particularly amenable to process chemistry optimization and quality control in industrial applications.

From a regulatory and safety perspective, proper handling of 1537955-08-0 requires standard laboratory precautions for organic compounds. While not classified as hazardous under current regulations, appropriate personal protective equipment should be used when handling the material in powder or solution form. The compound's physicochemical properties, including melting point, solubility profile, and stability under various conditions, are important considerations for its storage and application in different environments.

The commercial availability of 3-fluoro-N-(furan-2-yl)methyl-5-methylaniline has been increasing in response to growing demand from pharmaceutical and chemical research sectors. Several specialty chemical suppliers now offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. The pricing and availability trends reflect the compound's position as an emerging building block in medicinal chemistry, with cost-effectiveness being an important factor for its adoption in large-scale applications.

Looking toward future applications, researchers are exploring the potential of 1537955-08-0 in catalysis and ligand design. The furan nitrogen combination could serve as a bidentate ligand for transition metals, opening possibilities in asymmetric synthesis and polymerization catalysis. Additionally, the compound's fluorescence properties are being investigated for potential use in molecular sensing and bioimaging applications, where fluorinated aromatic systems often show advantageous photophysical characteristics.

In conclusion, 3-fluoro-N-(furan-2-yl)methyl-5-methylaniline (CAS No. 1537955-08-0) represents a versatile and valuable compound at the intersection of multiple chemical disciplines. Its unique structural features combine the benefits of fluorination strategies with heterocyclic diversity, making it a compelling subject for ongoing research and development across pharmaceutical, materials, and specialty chemical industries. As synthetic methodologies continue to advance, we can anticipate broader applications and deeper understanding of this interesting molecular architecture.